Cas no 10359-95-2 (2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[(4-methylphenyl)amino]-5-sulfo-1-naphthalenyl]diazenyl]-,sodium salt (1:3))

• Product Name: 2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[(4-methylphenyl)amino]-5-sulfo-1-naphthalenyl]diazenyl]-,sodium salt (1:3)
• CAS No: 10359-95-2
• MF: C₂₇H₁₈N₃Na₃O₁₀S₃
• MW: 709.610235691071
• CID: 183943
• PubChem ID: 11970358
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[(4-methylphenyl)amino]-5-sulfo-1-naphthalenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[(4-methylphenyl)amino]-5-sulfo-1-naphthalenyl]diazenyl]-,sodium salt (1:3)
• trisodium 4-hydroxy-5-[[5-sulphonato-4-[(p-tolyl)amino]naphthyl]azo]naphthalene-2,7-disulphonate
• trisodium,4-hydroxy-5-[[4-(4-methylanilino)-5-sulfonatonaphthalen-1-yl]diazenyl]naphthalene-2,7-disulfonate
• 4-hydroxy-5-[[4-(4-methylanilino)-5-sulfonatonaphthalen-1-yl]diazenyl]naphthalene-2,7-disulfonate
• AGN-PC-00IZ5S
• CTK8G4743
• EINECS 233-780-8
• trisodium
• Trisodium 4-hydroxy-5-((5-sulphonato-4-((p-tolyl)amino)naphthyl)azo)naphthalene-2,7-disulphonate
• trisodium 4-hydroxy-5-({5-sulfonato-4-[(p-tolyl)amino]naphthyl}azo)naphthalene-2,7-disulfonate
• 10359-95-2
• NS00053464
• Trisodium 4-hydroxy-5-[[5-sulfonato-4-[(p-tolyl)amino]naphthyl]azo]naphthalene-2,7-disulfonate
• trisodium;4-hydroxy-5-[[4-(4-methylanilino)-5-sulfonatonaphthalen-1-yl]diazenyl]naphthalene-2,7-disulfonate

• Inchi： 1S/C27H21N3O10S3.3Na/c1-15-5-7-17(8-6-15)28-22-10-9-21(20-3-2-4-25(27(20)22)43(38,39)40)29-30-23-13-18(41(32,33)34)11-16-12-19(42(35,36)37)14-24(31)26(16)23;;;/h2-14,28,31H,1H3,(H,32,33,34)(H,35,36,37)(H,38,39,40);;;/q;3*+1/p-3/b30-29+;;;
• InChI Key： ZOKXMSGXPKIEIL-MHAWFHQYSA-K
• SMILES： S(C1C=CC=C2C(=CC=C(C2=1)NC1C=CC(C)=CC=1)/N=N/C1C=C(C=C2C=C(C=C(C2=1)O)S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 708.98474
• Monoisotopic Mass: 708.98474
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 1290
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 254

Experimental Properties

• Density: g/cm3
• Melting Point: >250°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Solubility Soluble in water, ethanol
• PSA: 253.72000
• LogP: 8.97450
• pka: 11.29(at 25℃)
• PH: Blue (11.0) to red (12.0)